Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• Molecular Formula: C11H14O6
• Molecular Weight: 242.22 g/mol
• InChI: InChI=1S/C11H14O6/c1-16-10-4-7(11(14)15)2-3-9(10)17-8(5-12)6-13/h2-4,8,12-13H,5-6H2,1H3,(H,14,15)
• InChIKey: GNNGXCXWFLSHCL-UHFFFAOYSA-N

Researchers face false positives in anti-inflammatory assays due to non-specific phenolic impurities. This natural phenylpropanoid reference standard (CAS 80677-81-2) solves that problem. - **Assay-Ready Control**: IC50 >100 μM in NO inhibition - establishes baseline values for high-throughput screening. - **Structural Integrity**: Distinct pKa 4.25 with vicinal diol + free carboxylic acid; no NF-κB pathway interference. - **Phytochemical Marker**: Reproducibly isolated from Picrasma quassioides and Tetrastigma hemsleyanum for herbal authentication.

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether (CAS 80677-81-2): Phenolic Glycerol Ether Reference Standard from Picrasma quassioides

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether (CAS 80677-81-2, C₁₁H₁₄O₆, MW 242.23) is a naturally occurring phenolic glycerol ether first isolated and characterized from the plant Picrasma quassioides (D. Don) Benn. . It has also been identified in Tetrastigma planicaule (Hook.) Gagnep. [1]. Chemically, it is a hybrid molecule composed of a vanillic acid (4-hydroxy-3-methoxybenzoic acid) moiety ether-linked to a glycerol backbone, distinguishing it from the more common ester-linked glycerol derivatives (e.g., parabens) and the simple phenolic acid vanillic acid. It is commercially available from specialized chemical vendors for research use (≥98% purity).

1

Natural product reference standard for dereplication

Isolated from Picrasma quassioides and Tetrastigma hemsleyanum

2

Negative control for macrophage NO production assays

Reported IC50 >100 µM supports model-context baseline

• [1] Wang, Y., et al. (2010). Chemical constituents from Tetrastigma planicaule. Chinese Pharmaceutical Journal, 45(21), 1621-1624. View Source

Procurement Alert: Why Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether Cannot Be Replaced by Vanillic Acid or Common Glycerol Esters

Procurement and experimental design should not treat Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether as interchangeable with other in-class compounds. The core vanillic acid moiety (4-hydroxy-3-methoxybenzoic acid) is a common phenolic acid, but its biological and physicochemical profile is fundamentally altered by etherification to glycerol. This contrasts with ester-linked analogs like 1-O-(4-hydroxybenzoyl)-glycerol, which have distinct antimicrobial and hydrolytic stability profiles [1]. The specific ether bond and substitution pattern in this compound dictate its unique recognition by biological systems, as evidenced by its isolation as a distinct natural product from specific plant genera [2] and its role as a defined catabolic intermediate in lignin-model degradation studies [3]. Generic substitution with vanillic acid or simple glycerol esters will not recapitulate the specific molecular interactions, metabolic fate, or physicochemical properties required for studies where this exact compound is the subject of investigation.

!

Glycerol ether–carboxylic acid structure

Vanillic acid or vanillyl alcohol lacks the vicinal diol moiety; pKa and solubility profiles shift substantially.

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Assay-baseline mismatch

Generic phenolics may exhibit confounding NO inhibition, invalidating negative-control interpretation.

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Chromatographic retention shift

Unspecified benzoate esters or ethers alter retention and ionizability, breaking established dereplication methods.

• [1] Kosová, M., et al. (2015). Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerol. Journal of Applied Microbiology, 118(4), 926-934. View Source
• [2] Wang, Y., et al. (2010). Chemical constituents from Tetrastigma planicaule. Chinese Pharmaceutical Journal, 45(21), 1621-1624. View Source
• [3] Katayama, T., et al. (1981). Degradation of arylglycerol-β-aryl ethers, lignin substructure models, by Fusarium solani. Archives of Microbiology, 130, 198–203. View Source

Quantitative Differentiation Guide for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether: Evidence-Based Selection

Defined Molecular Identity: Ether-Linked Glycerol vs. Ester-Linked Paraben Analogs

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether possesses an ether bond connecting the vanillic acid moiety to the secondary hydroxyl of glycerol. This is in direct contrast to 1-O-(4-hydroxybenzoyl)-glycerol and other paraben esters, which feature an ester linkage. The ether bond confers a higher inherent chemical stability against hydrolysis, a critical differentiation factor for long-term studies in aqueous or biological media [1]. While specific quantitative hydrolytic half-life data for this exact compound is not publicly available, the class-level inference from ether vs. ester stability is a well-established chemical principle. Furthermore, the specific substitution pattern is what defines it as a unique natural product, distinct from the myriad of possible glycerol-benzoic acid conjugates .

NO inhibition vs. bis-β-carbolines

Head-to-head

IC50 >100 μM vs. 14.8–28.6 μM

Target

Supports negative-control context in macrophage assays

LPS-stimulated RAW 264.7, Griess detection

Evidence Dimension	Chemical bond type linking glycerol and phenolic moieties
Target Compound Data	Ether (C-O-C) bond at the 2-position of glycerol.
Comparator Or Baseline	1-O-(4-hydroxybenzoyl)-glycerol (a paraben analog), ester (C-O-C=O) bond at the 1-position of glycerol.
Quantified Difference	Not a numerical difference; structural class difference: ether vs. ester.
Conditions	Chemical structure determination.

Why This Matters

An ether linkage provides superior hydrolytic stability compared to an ester linkage, making this compound a more robust candidate for long-term aqueous formulations or studies where metabolic esterase activity could confound results.

• [1] Kosová, M., et al. (2015). Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerol. Journal of Applied Microbiology, 118(4), 926-934. View Source

Unique Natural Source as a Chemotaxonomic Marker

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether was first isolated and characterized as a natural product from Picrasma quassioides . It was subsequently identified in Tetrastigma planicaule, where it was noted as the first isolation of this compound from a natural source [1]. This specific occurrence contrasts with its parent acid, vanillic acid, which is widespread and ubiquitous in plants [2]. The compound's limited and specific natural distribution makes it a valuable authentic standard for chemotaxonomic studies and for the identification of these specific plant materials.

pKa vs. vanillyl alcohol

Predicted

ΔpKa = 5.5 log units

Ionization state context may differ dramatically

Predicted carboxylic acid pKa 4.25 vs. phenolic 9.75

Evidence Dimension	Natural occurrence and distribution
Target Compound Data	Isolated from Picrasma quassioides and Tetrastigma planicaule; first reported natural isolation in 2010.
Comparator Or Baseline	Vanillic acid: widespread in numerous plant species and commonly found in food products.
Quantified Difference	Limited, species-specific distribution vs. widespread occurrence.
Conditions	Phytochemical investigation of plant extracts.

Why This Matters

Procurement of an authentic, high-purity reference standard of this compound is essential for analytical methods (e.g., HPLC, LC-MS) aimed at authenticating these specific plant species or for replicating published phytochemical studies.

• [1] Wang, Y., et al. (2010). Chemical constituents from Tetrastigma planicaule. Chinese Pharmaceutical Journal, 45(21), 1621-1624. View Source
• [2] PubChem. Vanillic Acid (Compound Summary). View Source

Role as a Defined Catabolic Intermediate in Lignin Model Degradation Studies

In a model system for lignin degradation, the fungus Fusarium solani M-13-1 was shown to catabolize arylglycerol-β-aryl ethers (lignin model compounds) via an intermediate identified as glycerol-2-vanillic acid ether (structurally identical to the target compound). The study demonstrated the cleavage of an alkyl-aryl C-C bond to yield this specific ether [1]. This role as a defined, isolatable intermediate in a specific metabolic pathway distinguishes it from other phenolic acids like vanillic acid, which is often an end-product, and from ester-linked analogs, which may not be recognized by the same enzymatic machinery. The study provides a direct context for using this compound as a substrate or analytical standard in experiments investigating lignin-degrading enzymatic systems.

Density vs. vanillyl alcohol

Predicted

ΔDensity ≈ +10.8%

Supports centricidal separation optimization

1.358 vs. 1.226 g/cm³; identity confirmation context

Evidence Dimension	Metabolic role in fungal lignin-model degradation pathway
Target Compound Data	Glycerol-2-vanillic acid ether (compound 9) identified as a key catabolic intermediate formed from the cleavage of guaiacylglycerol-β-vanillic acid ether (compound 2) by F. solani.
Comparator Or Baseline	Guaiacylglycerol-β-vanillic acid ether (a larger lignin model dimer) served as the substrate; vanillic acid was not a direct product of this specific cleavage step.
Quantified Difference	Qualitative observation: specific product formation, not quantified as a yield or rate.
Conditions	Fungal culture (Fusarium solani M-13-1) in mineral salts media with lignin model compounds as sole carbon source; analysis of culture filtrates via TLC and GC-MS.

Why This Matters

This compound is a validated, research-grade tool for studies on lignin biodegradation pathways, serving as a known intermediate that can be used for enzyme assays, pathway elucidation, or as an analytical standard for detecting specific metabolic activity.

• [1] Katayama, T., et al. (1981). Degradation of arylglycerol-β-aryl ethers, lignin substructure models, by Fusarium solani. Archives of Microbiology, 130, 198–203. View Source

Optimal Research Scenarios for Procuring Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

Reference Standard for Authentication and Quantification in Plant Metabolomics

Given its isolation from specific plant sources like Picrasma quassioides and Tetrastigma planicaule [REFS-1, REFS-2], a high-purity standard of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is essential for analytical chemists performing phytochemical profiling, chemotaxonomic studies, or quality control of herbal materials derived from these species. It enables accurate identification and quantification via LC-MS or HPLC-UV.

Substrate or Analytical Standard in Lignin Biodegradation Research

This compound is directly implicated as a catabolic intermediate in the fungal degradation of lignin substructure models [2]. Researchers investigating lignin depolymerization pathways, particularly those involving Fusarium or other fungi, will require this compound to track metabolic flux, characterize novel enzymes, or develop analytical methods for monitoring biomass deconstruction processes.

Investigating Structure-Activity Relationships of Glycerol-Conjugated Phenolics

The ether linkage of this compound differentiates it from the more common ester-linked glycerol derivatives (e.g., 1-O-(4-hydroxybenzoyl)-glycerol) and the parent vanillic acid [3]. Researchers studying the impact of the glycerol linkage type (ether vs. ester) on bioactivity (e.g., antimicrobial activity, enzyme inhibition, or receptor binding) will find this compound a critical tool for comparative studies to define the role of the hydrolytically stable ether bond.

Developing Stable Formulations for Bioactivity Studies

For preliminary in vitro bioactivity screening or studies in aqueous biological buffers, the inherent hydrolytic stability of the ether bond (vs. ester) may make this compound a more reliable candidate. It can be formulated as per vendor guidelines using DMSO, PEG300, or Tween 80/saline mixtures to achieve appropriate working concentrations for cell-based or biochemical assays without the confounding variable of rapid ester hydrolysis.

Application

Selection Property

Validation Focus

Herbal authentication & dereplication

Reproducible natural phenylpropanoid marker

HPLC-PDA/LC-MS retention library match

Macrophage NO assay negative control

Reported NO inhibition IC50 >100 µM

Assay specificity & baseline context

Inert natural-product mimic vehicle

Negligible NF-κB pathway modulation context

Downstream readout non-interference review

• [1] Wang, Y., et al. (2010). Chemical constituents from Tetrastigma planicaule. Chinese Pharmaceutical Journal, 45(21), 1621-1624. View Source
• [2] Katayama, T., et al. (1981). Degradation of arylglycerol-β-aryl ethers, lignin substructure models, by Fusarium solani. Archives of Microbiology, 130, 198–203. View Source
• [3] Kosová, M., et al. (2015). Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerol. Journal of Applied Microbiology, 118(4), 926-934. View Source